Cas no 62987-32-0 (2-Isopropyl-1-phenyl-1H-benzo[d]imidazole)

2-Isopropyl-1-phenyl-1H-benzo[d]imidazole is a versatile heterocyclic compound with significant chemical properties. It exhibits high stability and reactivity, making it suitable for various synthetic applications. Its unique structure allows for efficient participation in organic transformations, offering researchers a valuable tool for constructing complex molecules.

2-Isopropyl-1-phenyl-1H-benzo[d]imidazole structure

62987-32-0 structure

Product Name:2-Isopropyl-1-phenyl-1H-benzo[d]imidazole

CAS No:62987-32-0

MF:C₁₆H₁₆N₂

MW:236.311643600464

MDL:MFCD23135304

CID:1024289

PubChem ID:21050246

Update Time:2025-10-18

2-Isopropyl-1-phenyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

- 2-Isopropyl-1-phenyl-1H-benzo[d]imidazole
- 1-phenyl-2-propan-2-ylbenzimidazole
- 2-isopropyl-1-phenyl-benzimidazole
- 1-phenyl-2-(propan-2-yl)-1H-1,3-benzodiazole
- 62987-32-0
- 1-Phenyl-2-(propan-2-yl)-1H-benzimidazole
- SCHEMBL1102463
- AKOS016003167
- DTXSID20610342
- MDL： MFCD23135304
- Inchi： 1S/C16H16N2/c1-12(2)16-17-14-10-6-7-11-15(14)18(16)13-8-4-3-5-9-13/h3-12H,1-2H3
- InChI Key： AKFXBZAPALKDQG-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=CC=2)C2C=CC=CC=2N=C1C(C)C

Computed Properties

Exact Mass: 236.131348519g/mol
Monoisotopic Mass: 236.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 17.8Å²

2-Isopropyl-1-phenyl-1H-benzo[d]imidazole Pricemore >>

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